![molecular formula C17H23ClN2OS B6170877 {[2-(methoxymethyl)-1,3-thiazol-4-yl]methyl}[(5,6,7,8-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride CAS No. 2418674-17-4](/img/no-structure.png)
{[2-(methoxymethyl)-1,3-thiazol-4-yl]methyl}[(5,6,7,8-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound you mentioned contains several interesting substructures, including a thiazole ring and a tetrahydronaphthalene ring . Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Tetrahydronaphthalene, also known as tetralin, is a partially saturated derivative of naphthalene .
Molecular Structure Analysis
The molecular structure of your compound would be complex due to the presence of multiple rings and functional groups. Thiazole is planar and aromatic, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . Tetrahydronaphthalene has a bicyclic structure with one aromatic ring and one saturated ring .Chemical Reactions Analysis
The reactivity of your compound would likely be influenced by the presence of the thiazole and tetrahydronaphthalene rings. Thiazole can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The physical and chemical properties of your compound would likely be influenced by the presence of the thiazole and tetrahydronaphthalene rings, as well as the other functional groups in the molecule.Mechanism of Action
The mechanism of action would depend on the specific biological target of your compound. Thiazole derivatives have been found to have diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound {[2-(methoxymethyl)-1,3-thiazol-4-yl]methyl}[(5,6,7,8-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride involves the reaction of 2-(methoxymethyl)thiazole with 5,6,7,8-tetrahydronaphthalene-1-carbaldehyde followed by reductive amination with methylamine hydrochloride.", "Starting Materials": [ "2-(methoxymethyl)thiazole", "5,6,7,8-tetrahydronaphthalene-1-carbaldehyde", "methylamine hydrochloride" ], "Reaction": [ "Step 1: 2-(methoxymethyl)thiazole is reacted with 5,6,7,8-tetrahydronaphthalene-1-carbaldehyde in the presence of a base such as sodium hydride or potassium carbonate to form {[2-(methoxymethyl)-1,3-thiazol-4-yl]methyl}[(5,6,7,8-tetrahydronaphthalen-1-yl)methyl]carbinol.", "Step 2: The carbinol intermediate is then reacted with methylamine hydrochloride in the presence of a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride to form the final product, {[2-(methoxymethyl)-1,3-thiazol-4-yl]methyl}[(5,6,7,8-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride." ] } | |
CAS RN |
2418674-17-4 |
Product Name |
{[2-(methoxymethyl)-1,3-thiazol-4-yl]methyl}[(5,6,7,8-tetrahydronaphthalen-1-yl)methyl]amine hydrochloride |
Molecular Formula |
C17H23ClN2OS |
Molecular Weight |
338.9 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.